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Compound of Interest

Compound Name: Nickel gluconate

Cat. No.: B3280631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for nickel gluconate. The information is intended to equip researchers, scientists,

and drug development professionals with the necessary knowledge to handle this compound

safely in a laboratory and manufacturing environment. The data presented is a synthesis of

available information on nickel gluconate and related nickel compounds. Where specific data

for nickel gluconate is unavailable, information from other soluble nickel salts is provided as a

surrogate, with this assumption being explicitly stated.

Chemical and Physical Properties
Nickel gluconate is the nickel salt of gluconic acid. It typically appears as a green crystalline

powder or granules and is soluble in water.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3280631?utm_src=pdf-interest
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2EQ06R5QSQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 71957-07-8 [2]

Molecular Formula C₁₂H₂₂NiO₁₄ [2]

Molecular Weight 448.99 g/mol [2]

Appearance
Green crystalline powder or

granules
[1]

Solubility Soluble in water [1]

Hazard Identification and Classification
Nickel gluconate is classified as a hazardous substance with multiple health risks. The

primary hazards are associated with its carcinogenicity, respiratory and skin sensitization, and

reproductive toxicity.[3]

GHS Hazard Statements:[3]

H317: May cause an allergic skin reaction.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H341: Suspected of causing genetic defects.

H350i: May cause cancer by inhalation.

H360D: May damage the unborn child.

H372: Causes damage to organs through prolonged or repeated exposure.

Toxicological Data
Quantitative toxicological data for nickel gluconate is limited. Therefore, data from other

soluble nickel compounds are often used for risk assessment.
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Toxicity
Endpoint

Species Route Value Remarks Reference

Acute Oral

Toxicity

(LD50)

Rat Oral

310 to

>11,000

mg/kg

Data for

various nickel

compounds.

Soluble forms

are generally

more toxic.

[4]

Acute Dermal

Toxicity

(LD50)

Rat Dermal >2000 mg/kg

Based on a

limit test for a

related nickel

compound.

[5]

Acute

Inhalation

Toxicity

(LC50)

Rat Inhalation >5.42 mg/L

For nickel

oxide

nanoparticles

; data for

nickel

gluconate not

found.

[6]

Occupational Exposure Limits
Specific occupational exposure limits (OELs) for nickel gluconate have not been established.

The following limits for nickel and its soluble compounds should be applied.

Agency Limit Value (as Ni) Reference

OSHA
Permissible Exposure

Limit (PEL) - TWA
1 mg/m³

NIOSH

Recommended

Exposure Limit (REL)

- TWA

0.015 mg/m³

ACGIH
Threshold Limit Value

(TLV) - TWA

0.1 mg/m³ (inhalable

fraction)
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Experimental Protocols
The toxicological classifications of nickel compounds are based on data from standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD).

Skin Sensitization: Guinea Pig Maximization Test
(GPMT)
The GPMT is a method to assess the potential of a substance to cause skin sensitization.

Induction Phase: Guinea pigs are initially exposed to the test substance (e.g., a nickel salt)

via intradermal injection with an adjuvant to enhance the immune response. This is followed

by a topical application of the substance to the same area.

Challenge Phase: After a rest period, a non-irritating concentration of the substance is

applied topically to a naive area of the skin.

Evaluation: The skin is observed for signs of erythema and edema, which are scored to

determine the sensitization response.

Different protocols for the GPMT have been used for nickel compounds, yielding varying

sensitization rates.[7]

Skin Sensitization: Murine Local Lymph Node Assay
(LLNA)
The LLNA is the preferred in vivo method for identifying skin sensitizers.

Principle: The assay measures the proliferation of lymphocytes in the draining auricular

lymph nodes following repeated topical application of the test substance to the ears of mice.

Methodology: A solution of the test substance is applied to the dorsum of the ears for three

consecutive days. On day five, a radioactive tracer (e.g., ³H-methyl thymidine) is injected

intravenously. The draining lymph nodes are excised, and the incorporation of the tracer is

measured as an indicator of cell proliferation. A stimulation index (SI) of three or greater is
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typically considered a positive response.[8] The use of nickel salts in the LLNA has shown

that the choice of vehicle is crucial for obtaining reliable results.[5]

Safe Handling and Personal Protective Equipment
(PPE)
Due to the significant health hazards of nickel gluconate, stringent safety precautions are

necessary during handling.

Preparation

Handling

Post-Handling

Conduct Risk Assessment Consult Safety Data Sheet (SDS) Designate a specific handling area

Wear appropriate PPE:
- Nitrile gloves

- Lab coat/apron
- Safety goggles/face shield
- NIOSH-approved respirator

Proceed to Handling Handle in a certified chemical fume hood Use wet methods to avoid dust generation Decontaminate work surfacesProceed to Post-Handling Dispose of waste in labeled hazardous waste containers Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of nickel gluconate.

Engineering Controls
Ventilation: All work with nickel gluconate powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Containment: For larger quantities, closed systems or glove boxes are recommended.

Personal Protective Equipment (PPE)
Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

A face shield may be necessary for operations with a high splash potential.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with a particulate filter (e.g., N95, P100) is required.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to nickel gluconate.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Flush eyes with water for at least 15 minutes,
 aoccasionally lifting eyelids.

Do NOT induce vomiting.
Give large quantities of water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for nickel gluconate exposure.

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong acids.

Store in a designated, locked cabinet or area accessible only to authorized personnel.
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Disposal
Nickel-containing waste is regulated as hazardous waste.

Waste Characterization: All waste containing nickel gluconate must be characterized to

determine the appropriate RCRA waste code. Nickel compounds are not specifically listed

with a "P" or "U" code, but may be classified as hazardous waste if they exhibit

characteristics of toxicity (D008 for nickel).[9]

Containerization: Collect all nickel gluconate waste (solid and liquid) in clearly labeled,

sealed containers compatible with the waste.

Disposal Route: Dispose of hazardous waste through a licensed environmental waste

management company. Landfill disposal of nickel-containing waste is subject to specific

concentration limits under the Toxicity Characteristic Leaching Procedure (TCLP).[10][11]

Chemical Stability and Reactivity
Stability: Nickel gluconate is stable under normal laboratory conditions.

Incompatibilities: Avoid contact with strong acids.

Hazardous Decomposition Products: Thermal decomposition may produce toxic nickel

oxides and carbon oxides. The exact decomposition products and temperatures for nickel
gluconate are not well-documented, but studies on other nickel salts show decomposition to

nickel oxide at elevated temperatures.[12][13]

Hydrolysis: In aqueous solutions, the speciation of nickel gluconate is pH-dependent,

forming different complex species.[7]

This guide is intended as a starting point for safe laboratory practices. Always consult the most

current Safety Data Sheet (SDS) for nickel gluconate and follow all institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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